2-[4-(2-amino-4-thiazolyl)phenoxy]Acetic acid

• IUPAC Name: 2-[4-(2-amino-1,3-thiazol-4-yl)phenoxy]acetic acid
• InChI: InChI=1S/C11H10N2O3S/c12-11-13-9(6-17-11)7-1-3-8(4-2-7)16-5-10(14)15/h1-4,6H,5H2,(H2,12,13)(H,14,15)
• InChI Key: HYDGPYDSIOCNTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=N2)N)OCC(=O)O
• Molecular Formula: C11H10N2O3S
• DSSTOX Substance ID: DTXSID80168495
• Molecular Weight: 250.28 g/mol
• CAS No.: 168127-34-2

Description

“2-[4-(2-amino-4-thiazolyl)phenoxy]Acetic acid” is a chemical compound with the CAS Number: 168127-34-2. It has a molecular weight of 250.28 and its IUPAC name is [4-(2-amino-1,3-thiazol-4-yl)phenoxy]acetic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H10N2O3S/c12-11-13-9(6-17-11)7-1-3-8(4-2-7)16-5-10(14)15/h1-4,6H,5H2,(H2,12,13)(H,14,15). This code provides a specific description of the molecule’s structure.

Scientific Research Applications

Synthesis and Antimicrobial Activity

2-[4-(2-amino-4-thiazolyl)phenoxy]Acetic acid and its derivatives have been extensively studied for their antimicrobial properties. Research indicates that these compounds show significant activity against a variety of microbial strains. For instance, novel 1,3,4-thiadiazole derivatives of 2-(4-formyl-2-methoxyphenoxy) acetic acid demonstrated potent antimicrobial activities against several bacterial and fungal strains in vitro (Noolvi et al., 2016). Moreover, phenoxyacetic acid derivatives were synthesized and evaluated for their antimicrobial efficacy, with some compounds exhibiting potent antibacterial and antifungal activity (Rajesh D. Hunashal and D. Satyanarayana, 2012).

Conformational Analysis

Studies have also delved into the conformational aspects of phenoxyacetic acid derivatives. Research indicates that the conformations of phenoxyacetic acid molecules in various adducts are primarily synclinal (twisted) or antiperiplanar (planar), with few exceptions (Lynch et al., 2003). This understanding of molecular structure is crucial for further applications in drug design and material science.

Interaction and Structural Analysis

The compounds based on this compound have been examined for their interaction and structural characteristics. For instance, the molecule 2-amino-4-(thiazolin-2-yl)phenol and its acetonitrile solvate exhibited intriguing H-bonded polymer structures and helical interactions, paving the way for further exploration in the field of crystal engineering (Stefankiewicz et al., 2011). Similarly, the study of the crystal structure of 2-[N-(2,4-Dimethoxyphenyl)acetamido]-1,3-thiazol-4-yl acetate provided insights into molecular interactions and conformational preferences (Horishny et al., 2013).

Synthesis routes and methods

Procedure details

Trifluoroacetic acid (50 mL) was added to a solution of the product of example 2 (3.81 g, 12.4 mmol) in CH2Cl2 (50 mL). The resulting mixture was stirred at room temperature (20-22°) for 4 h, then concentrated under reduced pressure (coevaporated with CH2Cl2 and then Et2O). The residue was triturated with Et2O, then filtered and dried to afford 4.45 g (quantitative yield) of the title compound as a white solid: 1H NMR (400 MHz, DMSO-d6) δ 7.67 (d, J=8.8 Hz, 2H), 6.97 (d, J=8.8 Hz, 2H), 6.96 (s, 1H), 4.72 (s, 2H). The product was used without further purification for the following reaction (example 4).